BENGHE Methodological & Application

Check Availability & Pricing

Physicochemical Properties of N-(tert-butyl)-2-
(methylamino)acetamide

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

N-Butyl-2-
Compound Name: _ _
(methylamino)acetamide

Cat. No.: B054183

Property Value Source
Molecular Formula C7H16N20 PubChem[1]
Molecular Weight 144.21 g/mol PubChem[1]

N-(tert-butyl)-2-
IUPAC Name i ) PubChem[1]
(methylamino)acetamide

CAS Number 855991-80-9 PubChem[1]

General Notes on Acetamide Derivatives

Acetamide derivatives are a broad class of organic compounds that have been investigated for
a wide range of biological activities, including but not limited to antimicrobial, anti-inflammatory,
and anticancer properties. The specific biological effects are highly dependent on the nature of
the substituents on the acetamide scaffold.

Recommendations for Future Work

Should a researcher wish to investigate the properties of N-Butyl-2-(methylamino)acetamide,
the following general workflow could be considered as a starting point. This is a hypothetical
workflow and does not represent an established protocol.
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Caption: Hypothetical workflow for the investigation of a novel compound.

We hope this information is helpful, despite the lack of specific data for N-Butyl-2-
(methylamino)acetamide. We encourage the scientific community to publish any findings on
this compound to expand the collective knowledge base.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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